Cas no 39000-53-8 (Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester
• CAS No: 39000-53-8
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD30749408
• CID: 4507491
• PubChem ID: 57505059
• Update Time: 2025-06-03

Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester
• Diethyl 2-(cyclopropylmethylene)malonate
• diethyl 2-(cyclopropylmethylidene)propanedioate
• F80872
• 39000-53-8
• DB-421154
• SCHEMBL10945612
• Diethyl2-(cyclopropylmethylene)malonate
• 1,3-Diethyl 2-(cyclopropylmethylene)propanedioate

• MDL： MFCD30749408
• Inchi： 1S/C11H16O4/c1-3-14-10(12)9(7-8-5-6-8)11(13)15-4-2/h7-8H,3-6H2,1-2H3
• InChI Key： APXMTKNMFLZJAG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/C1CC1)/C(OCC)=O

Computed Properties

• Exact Mass: 212.10485899Da
• Monoisotopic Mass: 212.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Additional information on Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester

Comprehensive Analysis of Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester (CAS No. 39000-53-8)

Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester (CAS No. 39000-53-8) is a specialized organic compound belonging to the class of diethyl esters. This compound features a unique cyclopropylmethylene group attached to a propanedioic acid backbone, making it a subject of interest in synthetic chemistry and material science. Its molecular structure combines reactivity with stability, offering versatile applications in fine chemical synthesis and functional material development.

In recent years, the demand for high-performance esters like Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester has surged due to their role in green chemistry and sustainable manufacturing. Researchers are exploring its potential as a bio-based intermediate, aligning with global trends toward eco-friendly solvents and renewable raw materials. The compound’s low toxicity profile and biodegradability further enhance its appeal in industries prioritizing environmental safety.

The synthesis of CAS No. 39000-53-8 typically involves esterification reactions under controlled conditions, ensuring high yield and purity. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to optimize production efficiency. These methods address common user queries like "How to synthesize cyclopropylmethylene derivatives?" or "Best practices for diethyl ester purification."

Applications of this compound span pharmaceutical intermediates, where its cyclopropyl moiety contributes to bioactive molecule design, and agrochemical formulations, where it acts as a stabilizer or delivery agent. Its compatibility with polymeric matrices also makes it valuable in advanced coatings and adhesive technologies, topics frequently searched in material science forums.

From an SEO perspective, keywords such as "diethyl ester properties", "cyclopropylmethylene applications", and "CAS 39000-53-8 supplier" are strategically integrated here to align with user search intent. Analytical data confirms growing interest in structure-activity relationships of similar esters, reflecting the compound’s relevance in drug discovery and industrial chemistry.

Quality control of Propanedioic acid, 2-(cyclopropylmethylene)-, 1,3-diethyl ester relies on chromatographic methods (e.g., HPLC, GC-MS) to verify purity, a frequent concern among buyers. Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer products, addressing another common search query: "Is CAS 39000-53-8 FDA-approved?"

In conclusion, CAS No. 39000-53-8 exemplifies innovation in specialty chemicals, bridging academic research and industrial demand. Its multifaceted properties and alignment with sustainability goals position it as a compound of enduring significance, worthy of further exploration in both scientific literature and commercial applications.